Cas no 216987-13-2 (15-Epi-Danshenol-A)

• Product Name: 15-Epi-Danshenol-A
• CAS No: 216987-13-2
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• CID: 2087156
• PubChem ID: 102004790
• Update Time: 2025-04-21

15-Epi-Danshenol-A Chemical and Physical Properties

Names and Identifiers

• 15-Epi-Danshenol-A
• 216987-13-2
• AKOS040735328
• (1S,10S)-10-Hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,2-dihydronaphtho[1,2-g][1]benzofuran-11-one
• FS-7559
• CS-1048346
• (1S,10S)-10-Hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one
• G89189
• 15-epi-Danshenol A
• (1S,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1H,2H-phenanthro[1,2-b]furan-11-one
• HY-N12737

• Inchi： 1S/C21H20O4/c1-11-5-4-6-15-14(11)7-8-16-18(15)21(24,9-13(3)22)20(23)17-12(2)10-25-19(16)17/h4-8,12,24H,9-10H2,1-3H3/t12-,21+/m1/s1
• InChI Key： WQYKPUPMMFGHQW-GTJPDFRWSA-N
• SMILES： O1C[C@@H](C)C2C([C@](CC(C)=O)(C3C4C=CC=C(C)C=4C=CC=3C1=2)O)=O

Computed Properties

• Exact Mass: 336.13615911g/mol
• Monoisotopic Mass: 336.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Red powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives